Cas no 1878044-50-8 (3-(4,4-Dimethylcyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(4,4-Dimethylcyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1878044-50-8
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 6345865
• PubChem ID: 165665146
• Update Time: 2025-06-07

3-(4,4-Dimethylcyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-dimethylcyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1846616
• 1878044-50-8
• 3-(4,4-Dimethylcyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C14H24O2/c1-13(2)7-5-9(6-8-13)10-11(12(15)16)14(10,3)4/h9-11H,5-8H2,1-4H3,(H,15,16)
• InChI Key： OMDJFJYHRPJZLI-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)C1C1CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 224.177630004g/mol
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4,4-Dimethylcyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid

3-(4,4-Dimethylcyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 3-(4,4-Dimethylcyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 1878044-50-8, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of cyclopropane carboxylic acids, which have garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. The molecule's structure comprises a cyclopropane ring substituted with a 4,4-dimethylcyclohexyl group and two methyl groups at the 2-position of the cyclopropane ring. The carboxylic acid group is attached at the 1-position of the cyclopropane ring.

The synthesis of this compound involves a multi-step process that typically includes the formation of the cyclopropane ring through either thermal or photochemical methods. The substitution pattern of the cyclopropane ring plays a crucial role in determining its chemical reactivity and physical properties. Recent studies have highlighted the importance of stereochemistry in this compound's behavior, particularly in its interactions with biological systems. Researchers have employed advanced computational methods to model the molecule's electronic structure and predict its potential applications in drug design.

In terms of applications, 3-(4,4-Dimethylcyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid has shown promise in several areas. In pharmacology, its unique structure makes it a potential candidate for drug delivery systems due to its ability to form stable complexes with various biomolecules. Additionally, its hydrophobic nature and rigid framework make it an attractive candidate for use in polymer science, where it can serve as a building block for high-performance materials.

Recent advancements in green chemistry have also led to innovative synthesis routes for this compound. Scientists have developed environmentally friendly methods that reduce waste and improve yield. These methods often involve catalytic processes or biocatalysts that enhance the efficiency of the reaction while minimizing environmental impact.

The study of this compound has also contributed to our understanding of cyclopropane chemistry. Cyclopropanes are known for their strained ring systems, which impart unique reactivity patterns. The presence of bulky substituents like the 4,4-dimethylcyclohexyl group further influences the molecule's stability and reactivity. Researchers have explored these properties to develop novel synthetic strategies and functional materials.

In conclusion, 3-(4,4-Dimethylcyclohexyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a fascinating example of how structural complexity can lead to versatile applications in various scientific domains. Its continued exploration will undoubtedly yield new insights into its potential uses and contribute to advancements in both academic research and industrial applications.